Cas no 877060-50-9 (1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl)-)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl)-
• CAS No: 877060-50-9
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• CID: 4276785
• Update Time: 2025-11-01

1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl)-

• Inchi： 1S/C9H9IN2O/c1-13-6-12-5-8(10)7-4-11-3-2-9(7)12/h2-5H,6H2,1H3
• InChI Key： WJKBLTXAYRPSRL-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(COC)C=C(I)C1=2

Additional information on 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl)-

Introduction to 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 877060-50-9, identified as 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl), represents a fascinating molecule in the realm of heterocyclic chemistry. This bicyclic structure, featuring a pyrrole ring fused with a pyridine ring, is distinguished by the presence of an iodine substituent at the 3-position and a methoxymethyl group at the 1-position. Such structural features make it a valuable scaffold for pharmaceutical and materials science applications.

1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl) has garnered significant attention in recent years due to its potential as a building block in drug discovery. The iodine atom at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce diverse pharmacophores into molecular frameworks. The methoxymethyl group, on the other hand, provides stability while allowing for selective modifications, making this compound particularly useful in constructing complex organic molecules.

In the context of modern pharmaceutical research, heterocyclic compounds like 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl) are of paramount importance. They form the backbone of numerous bioactive molecules with therapeutic potential. For instance, derivatives of this scaffold have been explored for their roles in modulating enzyme activity and interacting with biological targets. The pyrrolopyridine core is known to exhibit properties that are conducive to binding to proteins and nucleic acids, making it an attractive motif for designing small-molecule drugs.

Recent advancements in synthetic methodologies have further enhanced the utility of 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl). Techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient access to its derivatives with high yields and purity. These innovations have not only streamlined the synthesis process but also opened new avenues for exploring its pharmacological properties. Researchers are now able to rapidly generate libraries of compounds based on this scaffold, facilitating high-throughput screening for drug-like activities.

The iodinated derivative is particularly noteworthy because it allows for rapid diversification of the core structure. This is exemplified by studies where 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl) has been used to develop novel inhibitors targeting kinases and other signaling proteins. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the iodine atom and the stability provided by the methoxymethyl group, chemists have been able to design potent and selective kinase inhibitors.

Moreover, the structural motif of 1H-Pyrrolo[3,2-c]pyridine has been found to be amenable to modifications that enhance bioavailability and metabolic stability. For example, computational studies have suggested that certain derivatives exhibit favorable pharmacokinetic profiles when incorporated into drug candidates. These findings underscore the importance of rational molecular design in optimizing therapeutic efficacy.

In materials science, 1H-Pyrrolo[3,2-c]pyridine derivatives have also shown promise as components in advanced functional materials. Their ability to participate in coordination chemistry with metal ions makes them suitable for applications in catalysis and luminescent devices. The iodine substituent can act as a ligand or anchor point for metal centers, facilitating the development of novel catalysts with enhanced performance.

The synthesis of 1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl), typically involves multi-step processes that highlight its synthetic versatility. Key steps often include cyclization reactions to form the pyrrolopyridine core followed by functional group interconversions to introduce the iodine and methoxymethyl groups. Advances in catalytic systems have allowed for more efficient routes to this compound without compromising yield or selectivity.

One notable aspect of working with this compound is its compatibility with various downstream transformations. For instance, palladium-catalyzed cross-coupling reactions can be performed under mild conditions without significant degradation of the core structure. This flexibility is crucial for medicinal chemists who need to explore multiple chemical spaces during drug discovery campaigns.

The growing interest in 1H-Pyrrolo[3,2-c]pyridine derivatives has led to several publications detailing their synthesis and biological evaluation. These studies often report novel synthetic strategies or highlight unexpected biological activities of certain analogs. Such contributions not only advance our understanding of heterocyclic chemistry but also provide valuable starting points for future research endeavors.

In conclusion,1H-Pyrrolo[3,2-c]pyridine, 3-iodo-1-(methoxymethyl), stands out as a versatile scaffold with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization strategies while maintaining chemical stability—a critical balance in drug development programs today.